![molecular formula C18H20N2O5S B3963810 N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide](/img/structure/B3963810.png)
N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide
Overview
Description
N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide, also known as DIDS, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a sulfonamide derivative that contains a nitro group and a cyclohexadienylidene moiety. DIDS has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide involves the inhibition of chloride channels by binding to a specific site on the channel protein. This results in the prevention of chloride ion movement across the cell membrane, which can have a variety of downstream effects on cellular function.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of chloride channels, the inhibition of transporters, and the modulation of ion pumps. It has also been shown to affect the activity of enzymes and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide in lab experiments is its specificity for chloride channels, which allows for the selective inhibition of these channels without affecting other ion channels or transporters. However, this compound also has some limitations, including its potential to interact with other proteins and its relatively low potency compared to other chloride channel inhibitors.
Future Directions
There are several future directions for research on N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide, including the development of more potent and selective inhibitors of chloride channels, the investigation of the role of chloride channels in various physiological processes, and the exploration of the potential therapeutic applications of this compound and related compounds. Additionally, further studies are needed to fully elucidate the biochemical and physiological effects of this compound and to better understand its mechanism of action.
Scientific Research Applications
N-(3,5-diisopropyl-4-oxo-2,5-cyclohexadien-1-ylidene)-3-nitrobenzenesulfonamide has been used in a wide range of scientific research applications, including studies of ion channels, transporters, and pumps. It has been shown to inhibit the activity of chloride channels, which has led to its use as a tool for investigating the role of chloride channels in various physiological processes.
properties
IUPAC Name |
3-nitro-N-[4-oxo-3,5-di(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S/c1-11(2)16-8-13(9-17(12(3)4)18(16)21)19-26(24,25)15-7-5-6-14(10-15)20(22)23/h5-12H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFVNVHMDRJVWAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])C=C(C1=O)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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